![molecular formula C14H10F3NO4 B6393660 2-Methoxy-5-(3-trifluoromethoxyphenyl)nicotinic acid, 95% CAS No. 1261520-73-3](/img/structure/B6393660.png)
2-Methoxy-5-(3-trifluoromethoxyphenyl)nicotinic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Methoxy-5-(3-trifluoromethoxyphenyl)nicotinic acid, 95% (2M5TFPNA) is an organic compound in the class of carboxylic acids. It is a derivative of nicotinic acid, which is an essential vitamin for humans and other animals. 2M5TFPNA has a wide range of uses in the scientific and medical field, including as a research tool, a drug, and a biomarker for certain diseases.
Mechanism of Action
2-Methoxy-5-(3-trifluoromethoxyphenyl)nicotinic acid, 95% acts as an inhibitor of the enzyme PDE4, which is involved in the regulation of inflammation. By inhibiting PDE4, 2-Methoxy-5-(3-trifluoromethoxyphenyl)nicotinic acid, 95% can reduce inflammation and the associated symptoms. It can also reduce the production of pro-inflammatory cytokines, which are involved in the development of various diseases.
Biochemical and Physiological Effects
2-Methoxy-5-(3-trifluoromethoxyphenyl)nicotinic acid, 95% has been found to have anti-inflammatory, anti-oxidative, and anti-apoptotic effects. It can also reduce the production of pro-inflammatory cytokines and reduce the levels of oxidative stress. In addition, it has been found to be effective in reducing the symptoms of various diseases, such as cancer, cardiovascular disease, and diabetes.
Advantages and Limitations for Lab Experiments
2-Methoxy-5-(3-trifluoromethoxyphenyl)nicotinic acid, 95% is a relatively safe compound with few side effects, making it an ideal compound for laboratory experiments. It is also cost-effective and can be easily synthesized. However, its effectiveness in clinical trials has not been established, and its mechanism of action is still not fully understood.
Future Directions
Future research on 2-Methoxy-5-(3-trifluoromethoxyphenyl)nicotinic acid, 95% could focus on the development of new drugs based on the compound, the investigation of its mechanism of action, and the identification of biomarkers for various diseases. In addition, further research could be done to investigate the effects of 2-Methoxy-5-(3-trifluoromethoxyphenyl)nicotinic acid, 95% on other diseases, such as neurological disorders. Finally, further research could be done to investigate the potential of 2-Methoxy-5-(3-trifluoromethoxyphenyl)nicotinic acid, 95% as an adjunct therapy for existing drugs.
Synthesis Methods
2-Methoxy-5-(3-trifluoromethoxyphenyl)nicotinic acid, 95% can be synthesized in a two-step process. The first step involves the reaction of 3-trifluoromethoxybenzaldehyde with 2-methoxyphenylhydrazine in the presence of an acid catalyst. This reaction yields 2-methoxy-5-(3-trifluoromethoxyphenyl)nicotinic acid hydrazide, which is then converted to 2-Methoxy-5-(3-trifluoromethoxyphenyl)nicotinic acid, 95% in the second step by reaction with an acid. This synthesis method has been reported to be efficient and cost-effective.
Scientific Research Applications
2-Methoxy-5-(3-trifluoromethoxyphenyl)nicotinic acid, 95% has been used as a research tool in the study of various diseases, including cancer, cardiovascular disease, and diabetes. It has been used to identify biomarkers for these diseases and to study the effects of drugs on them. 2-Methoxy-5-(3-trifluoromethoxyphenyl)nicotinic acid, 95% has also been used to investigate the mechanisms of action of various drugs and to develop new drugs.
properties
IUPAC Name |
2-methoxy-5-[3-(trifluoromethoxy)phenyl]pyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F3NO4/c1-21-12-11(13(19)20)6-9(7-18-12)8-3-2-4-10(5-8)22-14(15,16)17/h2-7H,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKHJKWPKWGLAGS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=N1)C2=CC(=CC=C2)OC(F)(F)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F3NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40688240 |
Source
|
Record name | 2-Methoxy-5-[3-(trifluoromethoxy)phenyl]pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40688240 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
313.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261520-73-3 |
Source
|
Record name | 2-Methoxy-5-[3-(trifluoromethoxy)phenyl]pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40688240 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.